(4aS*,7aR*)-1-(2,5-dimethoxybenzoyl)-4-propyloctahydrothieno[3,4-b]pyrazine 6,6-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. For instance, Ahmad et al. (2019) reported the synthesis of 2-amino-6-benzyl-4-phenyl-4,6-dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine-3-carbonitrile 5,5-dioxides, showcasing a methodology that could be analogous to the synthesis of the compound , involving coupling reactions and ring closure processes under specific conditions (Ahmad et al., 2019).
Molecular Structure Analysis
The molecular structure of complex organic compounds is often elucidated using X-ray crystallography, NMR spectroscopy, and molecular modeling. Mørkved et al. (2007) described the crystal structure of a related compound, providing insights into the arrangement of molecules and the impact of structural features on reactivity and interaction (Mørkved et al., 2007).
Chemical Reactions and Properties
Chemical reactions involving complex molecules can lead to a variety of products, depending on the reactants and conditions. For example, the work by Uršič et al. (2009) on the synthesis of pyrazole derivatives illustrates the diversity of reactions such compounds can undergo, including cyclization and substitution reactions, which are relevant to understanding the reactivity of the compound (Uršič et al., 2009).
Physical Properties Analysis
The physical properties of organic compounds, including solubility, melting point, and crystal structure, are crucial for their application in various fields. Studies like those by Samshuddin et al. (2014) can offer insights into how the physical properties of similar compounds are determined and their significance (Samshuddin et al., 2014).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interactions with other molecules, define the potential applications of organic compounds. The study by Kendre et al. (2015) on the synthesis and evaluation of novel pyrazole derivatives highlights the exploration of chemical properties through synthesis and biological evaluation, providing a framework for understanding the chemical behavior of the compound (Kendre et al., 2015).
properties
IUPAC Name |
[(4aR,7aS)-6,6-dioxo-1-propyl-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(2,5-dimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O5S/c1-4-7-19-8-9-20(16-12-26(22,23)11-15(16)19)18(21)14-10-13(24-2)5-6-17(14)25-3/h5-6,10,15-16H,4,7-9,11-12H2,1-3H3/t15-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMMLAENAAGSJHS-CVEARBPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(C2C1CS(=O)(=O)C2)C(=O)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)C3=C(C=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.